Cas no 1041204-86-7 ([1,1'-Biphenyl]-3-carboxylicacid, 5-(2H-tetrazol-5-yl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 5-(2H-tetrazol-5-yl)-
• CAS No: 1041204-86-7
• MF: C₁₄H₁₀N₄O₂
• MW: 266.25480222702
• CID: 97887
• PubChem ID: 53427079
• Update Time: 2025-04-18

[1,1'-Biphenyl]-3-carboxylicacid, 5-(2H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 5-(2H-tetrazol-5-yl)-
• 3-phenyl-5-(2H-tetrazol-5-yl)benzoic acid
• 5-(2H-TETRAZOL-5-YL)BIPHENYL-3-CARBOXYLIC ACID
• 5-(Tetrazol-5-yl)biphenyl-3-carboxylicacid
• AG-D-15927
• CTK0G9284
• SureCN733156
• SCHEMBL733156
• DTXSID30699441
• FT-0763081
• HWICOMMFQXMIFV-UHFFFAOYSA-N
• 5-(tetrazol-5-yl)biphenyl-3-carboxylic acid
• 1041204-86-7
• 5-(2H-Tetrazol-5-yl)[1,1'-biphenyl]-3-carboxylic acid

• Inchi： 1S/C14H10N4O2/c19-14(20)12-7-10(9-4-2-1-3-5-9)6-11(8-12)13-15-17-18-16-13/h1-8H,(H,19,20)(H,15,16,17,18)
• InChI Key： HWICOMMFQXMIFV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2N=NNN=2)C=C(C=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.0805
• Monoisotopic Mass: 266.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 91.76
• LogP: 2.23190